Cas no 2680847-61-2 (2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid)

• Product Name: 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid
• CAS No: 2680847-61-2
• MF: C₁₀H₇F₄NO₃
• MW: 265.161096811295
• CID: 5650917
• PubChem ID: 165906867
• Update Time: 2025-10-31

2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281848
• 2-[2,2,2-trifluoro-N-(2-fluorophenyl)acetamido]acetic acid
• 2680847-61-2
• 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid

• Inchi： 1S/C10H7F4NO3/c11-6-3-1-2-4-7(6)15(5-8(16)17)9(18)10(12,13)14/h1-4H,5H2,(H,16,17)
• InChI Key： UEDHVKVACUGPHK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N(C(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 265.03620573g/mol
• Monoisotopic Mass: 265.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid

Introduction to 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid (CAS No. 2680847-61-2)

2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680847-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of fluorinated amino acids, which are known for their unique structural and functional properties. The presence of multiple fluorine atoms in its molecular structure imparts enhanced metabolic stability and bioavailability, making it a promising candidate for drug development.

The molecular structure of 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid consists of a trifluoromethyl group attached to an acetamidoacetic acid backbone, with a 2-fluorophenyl moiety at the amide nitrogen position. This configuration contributes to its distinct chemical reactivity and interaction potential with biological targets. The compound's fluorinated nature enhances its lipophilicity, facilitating better cell membrane penetration and improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. Fluorinated amino acids like 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and reduced susceptibility to metabolic degradation.

One of the most compelling aspects of CAS No. 2680847-61-2 is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel therapeutic agents that exhibit improved efficacy and safety profiles compared to traditional small-molecule drugs. For instance, derivatives of this compound have shown promise in inhibiting specific kinases and enzymes implicated in tumor growth and progression.

The synthesis of 2-2,2,2-trifluoro-N-(2-fluorophenyl)acetamidoacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as fluorochemical transformations and palladium-catalyzed cross-coupling reactions, are commonly employed to introduce the necessary fluorine atoms into the molecule. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

Recent studies have highlighted the potential of CAS No. 2680847-61-2 in addressing unmet medical needs. For example, preclinical investigations have demonstrated its ability to modulate inflammatory pathways by interacting with specific cytokine receptors. This interaction has been linked to reduced inflammation in animal models of autoimmune diseases, suggesting its therapeutic potential in conditions such as rheumatoid arthritis.

The pharmacological activity of trifluoro-N-(2-fluorophenyl)acetamidoacetic acid is further enhanced by its ability to cross the blood-brain barrier (BBB), allowing it to exert effects within the central nervous system (CNS). This property makes it an attractive candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Research is ongoing to explore how modifications to its structure can optimize its CNS penetration while minimizing off-target effects.

In addition to its pharmaceutical applications, CAS No. 2680847-61-2 has shown promise in agrochemical research. Fluorinated compounds are known for their stability under environmental stressors, making them suitable for use as intermediates in pesticide formulations. The incorporation of this compound into agrochemical products could lead to more effective crop protection solutions while reducing environmental impact.

The regulatory landscape for fluorinated compounds like trifluoro-N-(2-fluorophenyl)acetamidoacetic acid is stringent but evolving. Regulatory agencies require thorough toxicological assessments before approving new drugs or agrochemicals containing fluorine atoms due to concerns about potential long-term health effects. However, the growing body of evidence supporting the safety and efficacy of these compounds is gradually paving the way for broader acceptance.

In conclusion, CAS No. 2680847-61-2 represents a significant advancement in synthetic chemistry and drug development. Its unique structural features make it a versatile building block for creating novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.